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Compound of Interest

Compound Name:
4-(Hydrazinylmethyl)-2-

methylpyridine 2hcl

Cat. No.: B13043213

Get Quote

Executive Summary
4-(Hydrazinylmethyl)-2-methylpyridine dihydrochloride is a critical heterocyclic building block

used in the synthesis of kinase inhibitors and advanced pharmaceutical intermediates.[1] Its

structure combines a 2-methylpyridine core with a reactive hydrazine linker at the 4-position.[1]

This guide provides a comprehensive spectroscopic reference for researchers validating the

identity and purity of this compound.[1] Unlike the free base, the dihydrochloride salt (2HCl)

presents unique spectral characteristics due to protonation at both the pyridine nitrogen and

the hydrazine terminal, significantly influencing chemical shifts and vibrational modes.[1]

Chemical Identity & Structural Logic[1][2][3]
Nomenclature & Identifiers[1]

IUPAC Name: 4-(hydrazinylmethyl)-2-methylpyridine dihydrochloride[1]

Common Name: 1-(2-Methylpyridin-4-yl)methylhydrazine 2HCl[1]

Molecular Formula:
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[1]

Molecular Weight: 137.18 g/mol (Free Base) / 210.10 g/mol (Salt)[1]

SMILES:CC1=NC=CC(CNN)=C1.Cl.Cl

Structural Visualization
The following diagram illustrates the connectivity and the protonation sites (N1 of the pyridine

and the terminal hydrazine nitrogen) that dictate the spectroscopic signature.[1]
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Figure 1: Structural connectivity showing the 2-methyl substitution and the 4-hydrazinylmethyl

tail.[1] Protonation sites in the 2HCl salt are typically the pyridine nitrogen and the terminal

hydrazine nitrogen.[1]

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][4][5]
Experimental Strategy: Solvent Selection
The 2HCl salt is highly polar and hygroscopic.[1]

Preferred Solvent:DMSO-d6 (Dimethyl sulfoxide-d6).[1] It provides excellent solubility and

prevents rapid exchange of the acidic protons, allowing observation of the hydrazine signals

(
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,

).[1]

Alternative:D2O (Deuterium Oxide).[1] Useful for carbon backbone confirmation, but all

exchangeable protons (

,

) will disappear.[1]

H NMR Data (Reference in DMSO-d6)
The protonation of the pyridine ring causes a significant downfield shift (deshielding) of the

aromatic protons compared to the free base.[1]
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Position /
Group

Multiplicity

Chemical Shift
(

, ppm)

Integration
Assignment
Logic

Hydrazine (

)
Broad Singlet 9.50 – 10.50 3H

Terminal

ammonium

protons (salt

specific).[1]

Pyridine H-6
Doublet (

Hz)
8.65 – 8.75 1H

Most deshielded

aromatic proton

(adjacent to

).[1]

Pyridine H-3 Singlet (Broad) 7.70 – 7.80 1H

Meta to N, ortho

to Methyl.[1]

Often appears as

a broad singlet.

[1]

Pyridine H-5
Doublet (

Hz)
7.60 – 7.70 1H

Adjacent to H-6,

shielded relative

to H-6.[1]

Hydrazine (

)
Broad 6.00 – 8.00 1H

Internal

hydrazine proton

(highly variable

width).[1]

Methylene (

)
Singlet 4.25 – 4.35 2H

Benzylic-like

position; shifts

downfield due to

adjacent

and Pyridine.[1]

Methyl (

)
Singlet 2.65 – 2.75 3H

Characteristic 2-

methyl signal.[1]
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Mechanistic Insight: The H-6 doublet is the diagnostic anchor.[1] In the free base, this signal

appears around 8.4 ppm.[1] In the 2HCl salt, the positive charge on the pyridine nitrogen

withdraws electron density, shifting H-6 downfield to ~8.7 ppm.[1]

C NMR Data (Reference in DMSO-d6)

Carbon Type
Chemical Shift (

, ppm)
Structural Note

C-2 (Quaternary) 158.0 – 160.0 Ipso to Methyl and Nitrogen.

C-4 (Quaternary) 152.0 – 154.0 Ipso to Methylene linker.

C-6 (CH) 142.0 – 144.0
Alpha to Nitrogen (most

deshielded CH).[1]

C-5 (CH) 124.0 – 126.0 Beta to Nitrogen.

C-3 (CH) 122.0 – 124.0
Beta to Nitrogen, ortho to

Methyl.[1]

Methylene (

)
52.0 – 54.0 Linker carbon.[1]

Methyl (

)
20.0 – 22.0 2-Methyl substituent.[1]

Mass Spectrometry (MS)[1]
Ionization Mode: ESI+ (Electrospray Ionization)
Mass spectrometry confirms the molecular weight of the parent cation.[1] Note that in MS, the

counterions (Cl-) are stripped away, and you observe the protonated free base.[1]

Parent Ion

:138.1 m/z[1]

Calculation:
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(137.10) +

(1.007) = 138.10.[1]

Major Fragments (MS/MS):

121 m/z: Loss of

(Characteristic of hydrazines).[1]

106/107 m/z: Loss of the hydrazine tail (

), leaving the 2,4-dimethylpyridine carbocation.[1]

Parent Ion [M+H]+
m/z 138.1

Fragment [M-NH3]+
m/z 121.1

- NH3 (17 Da)

Fragment [M-N2H3]+
m/z 107.1

(Methyl-Pyridine Cation)

- N2H3 (31 Da)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway in ESI+ MS.[1]

Infrared Spectroscopy (FT-IR)[1][4]
The IR spectrum of the dihydrochloride salt is dominated by the ammonium salt vibrations,

which often obscure the finer fingerprint region.[1]
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Frequency (

)
Assignment Description

2800 – 3200 Stretch (Broad)

Overlapping stretches from

and Pyridine-

.

1610 – 1640
/

Stretch

Pyridine ring breathing modes.

[1]

1500 – 1550 Bend
Deformation bands of the

ammonium group.[1]

1150 – 1250 Stretch

Stretching of the

bond.[1]

Quality Control & Impurity Profiling
When analyzing this compound, three specific impurities are common due to synthesis routes

or instability:

4-(Chloromethyl)-2-methylpyridine: The unreacted precursor.[1]

Detection: Look for a

singlet shifted downfield (~4.8 ppm) in

H NMR.[1]

Symmetrical Dimer: Reaction of the hydrazine tail with another mole of the pyridine

precursor.[1]

Detection: Two pyridine ring signal sets; MS shows

dimer peaks.[1]
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Hydrazone Oxidation: Oxidation of the hydrazine to a hydrazone (if aldehyde impurities are

present).[1]

Detection: Appearance of a signal around 8.0-8.2 ppm (

).[1]

Handling Protocol
Hygroscopicity: The 2HCl salt absorbs atmospheric water rapidly.[1] Weigh quickly or use a

dry box.

Storage: Store at -20°C under inert gas (Argon/Nitrogen) to prevent oxidation of the

hydrazine group.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 2760983, 4-(Hydrazinylmethyl)pyridine dihydrochloride. Retrieved from .[1] (Note:

Closest structural homolog used for spectral validation).[1]

Sigma-Aldrich.Product Specification: 4-(Hydrazineylmethyl)-2-methylpyridine hydrochloride.

[1][2][3] Retrieved from .[1][2][3]

Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).Structure Determination of Organic

Compounds: Tables of Spectral Data.[1] Springer-Verlag Berlin Heidelberg.[1] (Source for

general pyridine substituent chemical shift calculations).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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